Cas no 2138227-69-5 (3-(4-amino-2-oxopyrrolidin-1-yl)-N-tert-butylazetidine-1-carboxamide)

• Product Name: 3-(4-amino-2-oxopyrrolidin-1-yl)-N-tert-butylazetidine-1-carboxamide
• CAS No: 2138227-69-5
• MF: C₁₂H₂₂N₄O₂
• MW: 254.328682422638
• CID: 6258278
• PubChem ID: 165476367
• Update Time: 2025-05-23

3-(4-amino-2-oxopyrrolidin-1-yl)-N-tert-butylazetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2138227-69-5
• EN300-843708
• 3-(4-amino-2-oxopyrrolidin-1-yl)-N-tert-butylazetidine-1-carboxamide

• Inchi： 1S/C12H22N4O2/c1-12(2,3)14-11(18)15-6-9(7-15)16-5-8(13)4-10(16)17/h8-9H,4-7,13H2,1-3H3,(H,14,18)
• InChI Key： GWLXNDWNGABXGL-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1C1CN(C(NC(C)(C)C)=O)C1)N

Computed Properties

• Exact Mass: 254.17427596g/mol
• Monoisotopic Mass: 254.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 78.7Ų

Additional information on 3-(4-amino-2-oxopyrrolidin-1-yl)-N-tert-butylazetidine-1-carboxamide

3-(4-Amino-2-Oxopyrrolidin-1-Yl)-N-Tert-Butylazetidine-1-Carboxamide: A Comprehensive Overview

3-(4-Amino-2-Oxopyrrolidin-1-Yl)-N-Tert-Butylazetidine-1-Carboxamide, also identified by the CAS registry number 2138227695, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structural features, which include a pyrrolidinone ring fused with an azetidine moiety, and an N-tert-butyl substituent. The presence of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

The synthesis of this compound involves a multi-step process, often utilizing advanced organic chemistry techniques such as nucleophilic substitution, condensation reactions, and selective oxidation. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, leveraging cutting-edge catalysts and reaction conditions. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

The structural complexity of 3-(4-Amino-2-Oxopyrrolidin-1-Yl)-N-Tert-Butylazetidine-1-Carboxamide makes it a valuable candidate for drug discovery programs. Its amino group and carboxamide functionality provide opportunities for bioisosteric replacements and medicinal chemistry optimization. Recent findings suggest that this compound exhibits promising activity in inhibiting certain enzyme targets associated with neurodegenerative diseases, such as Alzheimer's disease. Preclinical studies have demonstrated its ability to cross the blood-brain barrier, a critical attribute for central nervous system (CNS) therapeutics.

In addition to its pharmacological potential, this compound has been investigated for its role in materials science. The rigid structure of the azetidine ring contributes to its mechanical stability, making it a candidate for polymer precursors or advanced materials with tailored properties. Researchers have explored its application in self-healing polymers, where its functional groups can participate in dynamic covalent bonding networks.

The environmental impact of synthesizing and using 3-(4-Amino-2-Oxopyrrolidin-1-Yl)-N-Tert-Butylazetidine-1-Carboxamide has also been a topic of recent research. Green chemistry approaches, such as solvent-free reactions and catalytic processes, have been employed to minimize waste and reduce the carbon footprint associated with its production. These efforts align with global sustainability goals and highlight the importance of eco-friendly practices in modern chemical manufacturing.

In conclusion, 3-(4-Amino-2-Oxopyrrolidin-1-Yl)-N-Tert-butylazetidine-1-carboxamide stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthesis and application research, positions it as a key molecule in both academic exploration and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to fields ranging from drug discovery to materials science.